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Compound of Interest

Compound Name: O-Arachidonoyl glycidol

Cat. No.: B8074962 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

O-Arachidonoyl glycidol, a valuable tool in endocannabinoid research, requires careful

management throughout its lifecycle, including its final disposal. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of O-Arachidonoyl glycidol,
ensuring the safety of laboratory personnel and compliance with hazardous waste regulations.

Chemical Safety Profile
O-Arachidonoyl glycidol is typically supplied as a solution in methyl acetate.[1][2] The

primary hazards are associated with the solvent, which is a highly flammable liquid.[2] The

solution is also classified as having acute oral toxicity, causing serious eye irritation, and may

cause drowsiness or dizziness.[2]
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Property Data

Chemical Name
5Z,8Z,11Z,14Z-eicosatetraenoic acid,

oxiranylmethyl ester

CAS Number 439146-24-4

Molecular Formula C₂₃H₃₆O₃

Molecular Weight 360.5 g/mol

Primary Solvent Methyl Acetate

GHS Hazard Pictograms GHS Pictograms

GHS Hazard Statements

H225: Highly flammable liquid and vaporH302:

Harmful if swallowedH319: Causes serious eye

irritationH336: May cause drowsiness or

dizziness

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of O-Arachidonoyl glycidol
and its contaminated materials. Adherence to these procedures is critical to prevent accidents

and ensure regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: If handling outside of a fume hood, a respirator may be necessary.

2. Waste Collection and Segregation:
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Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container must be compatible with methyl acetate (e.g., a glass or polyethylene

container). Do not use containers that may react with organic solvents.[3][4]

Avoid Mixing: Do not mix O-Arachidonoyl glycidol waste with other waste streams,

particularly with incompatible chemicals such as strong oxidizers, reducers, acids, or bases.

[3][5]

Contaminated Materials: All items that have come into contact with O-Arachidonoyl
glycidol, such as pipette tips, vials, and absorbent materials, must be disposed of in the

same designated hazardous waste container.

3. Labeling the Waste Container: The waste container must be clearly labeled with the

following information:[3][4]

The words "HAZARDOUS WASTE"

Chemical Name: "O-Arachidonoyl glycidol in Methyl Acetate"

Hazard Pictograms: Affix the appropriate GHS pictograms (Flame, Exclamation Mark).

4. Storage of Hazardous Waste:

Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a

designated SAA.[3] This area should be near the point of generation and under the control of

the laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Ventilation: The SAA should be in a well-ventilated area, such as a chemical fume hood, to

prevent the accumulation of flammable vapors.

Ignition Sources: Ensure the storage area is free of any potential ignition sources.

5. Arranging for Disposal:
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Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in accumulation for the maximum allowed time (per your institution's policy, typically not

exceeding one year for partially filled containers in an SAA), contact your institution's EHS

department to arrange for pickup and disposal.[3]

Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should O-
Arachidonoyl glycidol or its containers be disposed of down the drain or in the regular

trash.[5][6]

Disposal Workflow

1. Don Personal
Protective Equipment (PPE)

2. Collect Waste in a
Designated Container

3. Segregate from
Incompatible Waste

4. Label Container with
'Hazardous Waste' & Hazards

5. Store in a Ventilated
Satellite Accumulation Area

6. Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Caption: Logical workflow for the proper disposal of O-Arachidonoyl glycidol.

By following these procedures, laboratories can ensure the safe and compliant disposal of O-
Arachidonoyl glycidol, fostering a secure research environment. Always consult your

institution's specific hazardous waste management plan for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Glycidol: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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